Cas no 61248-74-6 (1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-)
61248-74-6 structure
Product Name:1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-
CAS No:61248-74-6
MF:C11H16O3
MW:196.242943763733
CID:487171
PubChem ID:36689186
Update Time:2025-04-19
1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)-
- DTXSID00653196
- (2S)-3-(3,5-Dimethylphenoxy)propane-1,2-diol
- 61248-74-6
-
- Inchi: 1S/C11H16O3/c1-8-3-9(2)5-11(4-8)14-7-10(13)6-12/h3-5,10,12-13H,6-7H2,1-2H3/t10-/m0/s1
- InChI Key: BUPIGXJCEVUNSJ-JTQLQIEISA-N
- SMILES: O(C1C=C(C)C=C(C)C=1)C[C@H](CO)O
Computed Properties
- Exact Mass: 196.10998
- Monoisotopic Mass: 196.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
1,2-Propanediol, 3-(3,5-dimethylphenoxy)-, (S)- Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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